92-73-9

N-(2,5-Dimethoxyphenyl)-3-hydroxy-2-naphthamide

In Stock

• CAS RN:
• 92-73-9

• Formula:
• C19H17NO4

• InChI:
• InChI=1S/C19H17NO4/c1-23-14-7-8-18(24-2)16(11-14)20-19(22)15-9-12-5-3-4-6-13(12)10-17(15)21/h3-11,21H,1-2H3,(H,20,22)

• InChIKey:
• LAKNSQZHAUYJJM-UHFFFAOYSA-N

• C.I. 37545 is also known as Azoic dyes. it is impregnated cotton with an alkaline solution of β-naphthol, then treated it with a diazo solution obtained from aniline, a toluidine, xylidine, naphthylamine, aminoazobenzene or aminoazotoluene, so that particles of an azo pigment were formed and became firmly fixed within the fibre. Sensitisation to PPD on a henna tattoo with cross reaction to azoic dyes. may produce an increase in the frequency of contact dermatitis due to henna mixtures with cross- reaction to related compounds and possibly producing permanent skin changes.

2,2'-Pyridil

In Stock

• CAS RN:
• 492-73-9

• Formula:
• C12H8N2O2

• InChI:
• InChI=1S/C12H8N2O2/c15-11(9-5-1-3-7-13-9)12(16)10-6-2-4-8-14-10/h1-8H

• InChIKey:
• PIINXYKJQGMIOZ-UHFFFAOYSA-N

• 2,2'-Pyridil is a useful research compound. Its molecular formula is C12H8N2O2 and its molecular weight is 212.2 g/mol. The purity is usually 95%.

4-Bromo-5,7-dimethyl-2,3-dihydro-1H-inden-1-one

Usually In Stock

• CAS RN:
• 84092-73-9

• Formula:
• C11H11BrO

• InChI:
• InChI=1S/C11H11BrO/c1-6-5-7(2)11(12)8-3-4-9(13)10(6)8/h5H,3-4H2,1-2H3

• InChIKey:
• VAHBZMKDYYNRLF-UHFFFAOYSA-N

• 4-Bromo-5,7-dimethyl-2,3-dihydro-1H-inden-1-one is a useful research compound. Its molecular formula is C11H11BrO and its molecular weight is 239.11 g/mol. The purity is usually 95%.

6-bromo-2-oxo-N-(pyridin-2-ylmethyl)-1H-quinoline-4-carboxamide

In Stock

• CAS RN:
• 898192-73-9

• Formula:
• C16H12BrN3O2

• InChI:
• InChI=1S/C16H12BrN3O2/c17-10-4-5-14-12(7-10)13(8-15(21)20-14)16(22)19-9-11-3-1-2-6-18-11/h1-8H,9H2,(H,19,22)(H,20,21)

• InChIKey:
• OUCIHCCVFXYFLY-UHFFFAOYSA-N

• 6-bromo-2-oxo-N-(pyridin-2-ylmethyl)-1H-quinoline-4-carboxamide is a useful research compound. Its molecular formula is C16H12BrN3O2 and its molecular weight is 358.195. The purity is usually 95%.

Ethyl 8-(3-bromophenyl)-8-oxooctanoate

In Stock

• CAS RN:
• 898792-73-9

• Formula:
• C16H21BrO3

• InChI:
• InChI=1S/C16H21BrO3/c1-2-20-16(19)11-6-4-3-5-10-15(18)13-8-7-9-14(17)12-13/h7-9,12H,2-6,10-11H2,1H3

• InChIKey:
• JHWUMLQOYSFOTC-UHFFFAOYSA-N

• Ethyl 8-(3-bromophenyl)-8-oxooctanoate is a useful research compound. Its molecular formula is C16H21BrO3 and its molecular weight is 341.24 g/mol. The purity is usually 95%.

R: OH

• CAS RN:
• 128092-73-9

• Formula:
• C35H68O2

• R: OH, also known as R: OH, is a useful research compound. Its molecular formula is C35H68O2. The purity is usually 95%.

2,4-Pentadienoic acid, 3-methyl-5-(2-(2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethenyl)-1-cyclohexen-1-yl)-, (E,E,E)-

• CAS RN:
• 173792-73-9

• Formula:
• C23H32O2

• InChI:
• InChI=1S/C23H32O2/c1-17(16-22(24)25)11-12-19-9-5-6-10-20(19)13-14-21-18(2)8-7-15-23(21,3)4/h11-14,16H,5-10,15H2,1-4H3,(H,24,25)/b12-11+,14-13+,17-16+

• InChIKey:
• IKRXMXPRKKQADW-SSQQRFAJSA-N

• 2,4-Pentadienoic acid, 3-methyl-5-(2-(2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethenyl)-1-cyclohexen-1-yl)-, (E,E,E)-, also known as 2,4-Pentadienoic acid, 3-methyl-5-(2-(2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethenyl)-1-cyclohexen-1-yl)-, (E,E,E)-, is a useful research compound. Its molecular formula is C23H32O2 and its molecular weight is 340.5 g/mol. The purity is usually 95%.

Epothilone C

In Stock

• CAS RN:
• 186692-73-9

• Formula:
• C26H39NO5S

• InChI:
• InChI=1S/C26H39NO5S/c1-16-11-9-7-8-10-12-21(17(2)13-20-15-33-19(4)27-20)32-23(29)14-22(28)26(5,6)25(31)18(3)24(16)30/h8,10,13,15-16,18,21-22,24,28,30H,7,9,11-12,14H2,1-6H3/b10-8-,17-13+/t16-,18+,21-,22-,24-/m0/s1

• InChIKey:
• BEFZAMRWPCMWFJ-QJKGZULSSA-N

• Epothilone C is an epothilone that is 1-oxacyclohexadec-13-ene-2,6-dione which is substituted by hydroxy groups at positions 4 and 9, methyl groups at positions 5, 5, 7, and 9, and by a (1E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl group at position 16 (the 4S,7R,8S,9S,13Z,16S stereoisomer).

Tert-butyl 4-(5-bromo-3-nitropyridin-2-yl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 1221792-73-9

• Formula:
• C14H19BrN4O4

• InChI:
• InChI=1S/C14H19BrN4O4/c1-14(2,3)23-13(20)18-6-4-17(5-7-18)12-11(19(21)22)8-10(15)9-16-12/h8-9H,4-7H2,1-3H3

• InChIKey:
• JKMCDPYFBNSYTM-UHFFFAOYSA-N

• Tert-butyl 4-(5-bromo-3-nitropyridin-2-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C14H19BrN4O4 and its molecular weight is 387.23 g/mol. The purity is usually 95%.

Fmoc-L-Aea-OH

In Stock

• CAS RN:
• 1234692-73-9

• Formula:
• C23H25NO6

• InChI:
• InChI=1S/C23H25NO6/c25-22(26)20(10-5-11-21-28-12-13-29-21)24-23(27)30-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19-21H,5,10-14H2,(H,24,27)(H,25,26)/t20-/m0/s1

• InChIKey:
• TXJYSZJEMZMZKY-FQEVSTJZSA-N

• Fmoc-L-Aea-OH is a useful research compound. Its molecular formula is C23H25NO6 and its molecular weight is 411.454. The purity is usually 95%.

3-Chloro-2-(4-chlorothiazolo[5,4-c]pyridin-2-yl)benzonitrile

Usually In Stock

• CAS RN:
• 1365992-73-9

• Formula:
• C13H5Cl2N3S

• InChI:
• InChI=1S/C13H5Cl2N3S/c14-8-3-1-2-7(6-16)10(8)13-18-9-4-5-17-12(15)11(9)19-13/h1-5H

• InChIKey:
• OLSOCAMNGYJROY-UHFFFAOYSA-N

• 3-Chloro-2-(4-chlorothiazolo[5,4-c]pyridin-2-yl)benzonitrile is a useful research compound. Its molecular formula is C13H5Cl2N3S and its molecular weight is 306.2 g/mol. The purity is usually 95%.

(3-(Piperidin-4-yl)isoxazol-5-yl)methanol hydrochloride

In Stock

• CAS RN:
• 2248292-73-9

• Formula:
• C9H15ClN2O2

• InChI:
• InChI=1S/C9H14N2O2.ClH/c12-6-8-5-9(11-13-8)7-1-3-10-4-2-7;/h5,7,10,12H,1-4,6H2;1H

• InChIKey:
• DAJGBRTYQGUVCJ-UHFFFAOYSA-N

• (3-(Piperidin-4-yl)isoxazol-5-yl)methanol hydrochloride is a useful research compound. Its molecular formula is C9H15ClN2O2 and its molecular weight is 218.68. The purity is usually 95%.

trans CM-414

• CAS RN:
• 1624792-73-9

• Formula:
• C23H29N5O4

• InChI:
• InChI=1S/C23H29N5O4/c1-4-6-17-19-20(28(3)26-17)23(30)25-21(24-19)16-12-13(7-8-18(16)32-5-2)9-14-10-15(11-14)22(29)27-31/h7-8,12,14-15,31H,4-6,9-11H2,1-3H3,(H,27,29)(H,24,25,30)/t14-,15-

• InChIKey:
• GTSZATFSVLYIRU-SHTZXODSSA-N

• CM-546 is the trans-isomer of CM-414, and a dual inhibitor of PDE5 and HDACs.